Cas no 2680819-56-9 (benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate)

• Product Name: benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate
• CAS No: 2680819-56-9
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5651327
• PubChem ID: 165918643
• Update Time: 2025-06-14

benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680819-56-9
• benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate
• EN300-28280680

• Inchi： 1S/C16H21NO2/c1-4-11-16(3,12-5-2)17-15(18)19-13-14-9-7-6-8-10-14/h4-10H,1-2,11-13H2,3H3,(H,17,18)
• InChI Key： VIYFTWFEWJTRRE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate

Comprehensive Overview of Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate (CAS No. 2680819-56-9)

Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate, identified by its CAS number 2680819-56-9, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound belongs to the class of carbamate esters, which are widely recognized for their versatility in medicinal chemistry and agrochemical applications. The unique structure of this molecule, featuring a benzyl group and a 4-methylhepta-1,6-dien-4-yl moiety, makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for custom synthesis intermediates like Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate has surged, driven by the growing interest in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly intrigued by its potential role in prodrug development, where the carbamate functional group can be leveraged to improve the bioavailability of therapeutic agents. This aligns with the current trend in pharmaceutical innovation, where precision medicine and sustainable chemistry are at the forefront of scientific discourse.

The synthesis of Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate typically involves the reaction of 4-methylhepta-1,6-dien-4-amine with benzyl chloroformate under controlled conditions. This process highlights the importance of green chemistry principles, as the industry increasingly prioritizes low-waste synthesis and energy-efficient methodologies. The compound's dual alkene functionality also opens doors for further modifications, such as click chemistry applications, which are highly sought after in biomaterial engineering and polymer science.

From an analytical perspective, Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate is characterized using advanced techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value research. The compound's lipophilic nature and moderate solubility in organic solvents make it particularly useful in formulation studies and drug carrier systems.

The versatility of Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate extends beyond pharmaceuticals. It has found niche applications in flavor and fragrance chemistry, where its structural motifs contribute to the synthesis of novel aromatic compounds. Additionally, its potential use in material science, particularly in the development of smart coatings and adhesives, is an area of active exploration. This interdisciplinary relevance underscores the compound's importance in both academic and industrial settings.

As the scientific community continues to explore sustainable synthetic routes and bio-based materials, compounds like Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate are poised to play a pivotal role. Its compatibility with catalytic processes and microwave-assisted synthesis further enhances its appeal to modern chemists. With ongoing advancements in computational chemistry and molecular modeling, researchers can now predict and optimize the properties of such intermediates with unprecedented accuracy.

In conclusion, Benzyl N-(4-methylhepta-1,6-dien-4-yl)carbamate (CAS No. 2680819-56-9) represents a fascinating intersection of organic synthesis, pharmaceutical innovation, and material science. Its unique chemical profile and broad applicability make it a subject of enduring interest in the scientific community. As research into functionalized carbamates and diene-based intermediates progresses, this compound is likely to remain a key player in the development of next-generation chemical solutions.